Cas no 34136-59-9 (2-Ethylbenzonitrile)

• Product Name: 2-Ethylbenzonitrile
• CAS No: 34136-59-9
• MF: C₉H₉N
• MW: 131.174462080002
• MDL: MFCD00045597
• CID: 317228
• PubChem ID: 24874639
• Update Time: 2025-08-05

2-Ethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-ethyl-
• 2-Ethylbenzonitrile
• SY185053
• CS-0172218
• BS-22901
• SCHEMBL106062
• 2-Ethylbenzonitrile #
• A822091
• o-Ethylbenzonitrile
• DTXSID20955669
• J-019462
• 34136-59-9
• ethylcyanobenzene
• 2-Ethylbenzonitrile, 98%
• EN300-70518
• FT-0639161
• MFCD00045597
• Z979777106
• AKOS009156939
• DB-021044

• MDL： MFCD00045597
• Inchi： 1S/C9H9N/c1-2-8-5-3-4-6-9(8)7-10/h3-6H,2H2,1H3
• InChI Key： UZDXATQPJOOHQJ-UHFFFAOYSA-N
• SMILES： N#CC1C=CC=CC=1CC

Computed Properties

• Exact Mass: 131.07300
• Monoisotopic Mass: 131.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Color/Form: liquid
• Density: 0.974 g/mL at 25 °C(lit.)
• Melting Point: 51.75°C (estimate)
• Boiling Point: 94-95 °C/12 mmHg(lit.)
• Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
• Refractive Index: n20/D 1.523(lit.)
• PSA: 23.79000
• LogP: 2.12068
• Solubility: Not determined

2-Ethylbenzonitrile Security Information

• WGK Germany：3
• Hazardous Material Identification：
• HazardClass：IRRITANT-HARMFUL

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Ethylbenzonitrile

Exploring the Properties and Applications of 2-Ethylbenzonitrile (CAS No 34136-59-9)

2-Ethylbenzonitrile (CAS No: 34136-59-9) is a chemical compound that has garnered significant attention in various fields due to its unique properties and versatile applications. This compound, also known as ethylbenzonitrile, belongs to the family of nitriles and is characterized by its benzene ring structure with an ethyl group and a nitrile functional group. The combination of these groups imparts distinctive chemical and physical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of 2-Ethylbenzonitrile involves several methods, including the cyanation of aromatic compounds. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of palladium catalysts for the cyanation of aryl halides, achieving high yields and excellent regioselectivity. These developments highlight the importance of 2-Ethylbenzonitrile as a key intermediate in organic synthesis.

One of the most notable applications of 2-Ethylbenzonitrile is in the pharmaceutical industry. Its nitrile group can be readily converted into other functional groups, such as amides or amines, which are essential components in drug design. Recent studies have demonstrated its potential as a building block for bioactive compounds targeting various diseases, including cancer and neurodegenerative disorders. For example, derivatives of 2-Ethylbenzonitrile have shown promising results in inhibiting enzyme activities associated with Alzheimer's disease.

In addition to pharmaceuticals, 2-Ethylbenzonitrile finds applications in agrochemicals and materials science. Its ability to form stable bonds with other molecules makes it a valuable component in the development of pesticides and herbicides. Furthermore, researchers have investigated its role in polymer synthesis, where it can serve as a monomer or crosslinking agent, enhancing the mechanical properties of polymers.

The environmental impact of 2-Ethylbenzonitrile has also been a topic of interest. Studies have shown that it is biodegradable under certain conditions, reducing its persistence in the environment. However, further research is needed to fully understand its ecological footprint and ensure sustainable practices in its production and use.

From a structural perspective, 2-Ethylbenzonitrile exhibits interesting electronic properties due to the conjugation between the benzene ring and the nitrile group. This conjugation influences its reactivity in various chemical reactions, making it a versatile substrate for further functionalization. Recent computational studies have provided deeper insights into its electronic structure, paving the way for novel synthetic strategies.

In conclusion, 2-Ethylbenzonitrile (CAS No: 34136-59-9) is a multifaceted compound with wide-ranging applications across different industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, underscore its importance as a valuable tool in modern chemistry. As research continues to uncover new potentials for this compound, its role in driving innovation across various fields is expected to grow significantly.